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Compound of Interest

Compound Name: Praeruptorin A

Cat. No.: B1387994

An In-depth Examination of the Chemical Structure, Physicochemical Properties, Biological
Activities, and Experimental Protocols of a Promising Natural Coumarin.

Introduction

Praeruptorin A is a naturally occurring pyranocoumarin isolated from the roots of Peucedanum
praeruptorum Dunn, a plant utilized in traditional medicine.[1] As a member of the coumarin
class of compounds, Praeruptorin A has garnered significant interest within the scientific
community due to its diverse pharmacological activities. This technical guide provides a
comprehensive overview of Praeruptorin A, focusing on its chemical structure,
physicochemical properties, and biological effects, with a particular emphasis on its underlying
signaling pathways. Detailed experimental protocols are also provided to facilitate further
research and development.

Chemical Structure and Identification

Praeruptorin A is characterized by a pentacyclic ring system. The precise stereochemistry of
the molecule is crucial for its biological activity.

Table 1: Chemical Identifiers for Praeruptorin A
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Identifier Value Reference
[(9S,10S)-10-acetyloxy-8,8-
dimethyl-2-0x0-9,10-

IUPAC Name (2]

dihydropyrano[2,3-flchromen-
9-yl] (2)-2-methylbut-2-enoate

Molecular Formula

C21H2207

[2]

C/IC=C(\C)/C(=0)O[C@H]1--

SMILES [2]
INVALID-LINK--OC(=0)C
XGPBRZDOJDLKOT-

InChl Key [2]
NXIDYTHLSA-N
73069-27-9 ((+)-Praeruptorin

CAS Number [2]

A)

Physicochemical Properties

A thorough understanding of the physicochemical properties of Praeruptorin A is essential for

its application in research and drug development.

Table 2: Physicochemical Properties of Praeruptorin A
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Property Value Reference
Molecular Weight 386.4 g/mol [2]
] ] 143-145 °C ((+)-Praeruptorin
Melting Point [3]
A)
- Soluble in DMSO, DMF, and
Solubility
Ethanol.
UV max (in Methanol) 220, 254, 300, 345 nm
XLogP3 3.1 [2]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor
ydrog p 7 2]
Count
Topological Polar Surface Area  88.1 A2 [21[4][5]

Biological Activities and Signaling Pathways

Praeruptorin A exhibits a range of biological activities, including anti-inflammatory, anti-cancer,
cardiovascular, and neuroprotective effects. These activities are mediated through the
modulation of specific signaling pathways.

Anti-inflammatory Activity

The most well-documented biological activity of Praeruptorin A is its potent anti-inflammatory
effect. This is primarily achieved through the inhibition of the Nuclear Factor-kappa B (NF-kB)
signaling pathway.

In response to pro-inflammatory stimuli such as lipopolysaccharide (LPS), Praeruptorin A has
been shown to inhibit the degradation of IkBa, an inhibitory protein that sequesters NF-kB in
the cytoplasm. This prevents the translocation of the active NF-kB p65 subunit into the nucleus,
thereby downregulating the expression of pro-inflammatory genes, including inducible nitric
oxide synthase (INOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-a), and
various interleukins (IL-1(3, IL-6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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